5-bromo-2-chloro-N-[4-(diethylamino)phenyl]benzamide

• IUPAC Name: 5-bromo-2-chloro-N-[4-(diethylamino)phenyl]benzamide
• InChI: InChI=1S/C17H18BrClN2O/c1-3-21(4-2)14-8-6-13(7-9-14)20-17(22)15-11-12(18)5-10-16(15)19/h5-11H,3-4H2,1-2H3,(H,20,22)
• InChI Key: WJQDVGQKHMPJEG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)NC(=O)C2=C(C=CC(=C2)Br)Cl
• Molecular Formula: C17H18BrClN2O
• DSSTOX Substance ID: DTXSID001219941
• Molecular Weight: 381.7 g/mol
• CAS No.: 425617-52-3

Description

5-bromo-2-chloro-N-[4-(diethylamino)phenyl]benzamide is a chemical compound that belongs to the class of benzamides. It is a white crystalline powder that is soluble in organic solvents. This compound has gained attention in scientific research due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of 5-bromo-2-chloro-N-[4-(diethylamino)phenyl]benzamide is not fully understood. However, it has been proposed that it inhibits the activity of certain enzymes involved in cancer cell growth and proliferation. It has also been shown to induce apoptosis or programmed cell death in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have biochemical and physiological effects on cancer cells. It has been shown to inhibit the activity of certain enzymes such as topoisomerase II and histone deacetylase (HDAC). It has also been shown to induce DNA damage and cell cycle arrest in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 5-bromo-2-chloro-N-[4-(diethylamino)phenyl]benzamide in lab experiments is its potential as a selective anticancer agent. It has been shown to be effective against various cancer cell lines while having minimal toxicity to normal cells. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in cancer treatment.

Future Directions

There are several future directions for the study of 5-bromo-2-chloro-N-[4-(diethylamino)phenyl]benzamide. One direction is to further investigate its mechanism of action and identify its molecular targets in cancer cells. Another direction is to optimize its use in cancer treatment by developing more potent derivatives and improving its pharmacokinetic properties. Additionally, it could be studied for its potential use in combination therapy with other anticancer agents. Finally, it could be explored for its diagnostic potential in cancer detection.

Synthesis Methods

The synthesis of 5-bromo-2-chloro-N-[4-(diethylamino)phenyl]benzamide involves the reaction of 5-bromo-2-chlorobenzoic acid with 4-(diethylamino)aniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in a suitable solvent such as dichloromethane or tetrahydrofuran (THF) at room temperature. The resulting product is then purified by recrystallization or column chromatography.

Scientific Research Applications

5-bromo-2-chloro-N-[4-(diethylamino)phenyl]benzamide has been studied for its potential applications in the field of medicine. It has been shown to have anticancer properties and has been tested against various cancer cell lines such as breast cancer, lung cancer, and leukemia. It has also been studied for its potential use as a diagnostic tool for cancer detection.